Cas no 44520-55-0 (D-Threoninol)

• Product Name: D-Threoninol
• CAS No: 44520-55-0
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD00270215
• CID: 95100
• PubChem ID: 24870631
• Update Time: 2025-08-05

D-Threoninol Chemical and Physical Properties

Names and Identifiers

• D-THREONINOL
• D(-)-THREONINOL
• H-D-THR-OL
• (2R,3S)-2-Amino-1,3-butanediol
• D-THREONINOL HCL
• (2S,3S)-2-aminobutane-1,3-diol
• 2-amino-1,3-butanediol
• D-treoninol
• 1,3-Butanediol, 2-amino-, (2S,3S)-
• MUVQIIBPDFTEKM-IMJSIDKUSA-N
• FCH948861
• (2S,3S)-2-Amino-butane-1,3-diol
• 1,3-Butanediol,2-amino-, (2S,3S)-
• AX8127003
• W6337
• 520T550
• AS-38502
• AKOS016842496
• CS-W008521
• D-Threoninol, 97%
• J-501030
• MFCD00270215
• SCHEMBL1620911
• 44520-55-0
• D-Threoninol

• MDL： MFCD00270215
• Inchi： 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m0/s1
• InChI Key： MUVQIIBPDFTEKM-IMJSIDKUSA-N
• SMILES： O[C@@H](C)[C@H](CO)N

Computed Properties

• Exact Mass: 105.07900
• Monoisotopic Mass: 106.086804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 66.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1043 (rough estimate)
• Melting Point: 57.5-61.5 °C (lit.)
• Boiling Point: 120-122 °C (1 mmHg)
• Flash Point: 109.7±21.8 °C
• Refractive Index: 1.4170 (estimate)
• PSA: 66.48000
• LogP: -0.61290
• Optical Activity: [α]20/D 4.5±0.5°, c = 1 in H2O
• Solubility: Not available

D-Threoninol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

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